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Compound of Interest

Compound Name:
7-bromo-N-methylquinoxalin-2-

amine

Cat. No.: B12106989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 7-bromo-N-methylquinoxalin-2-amine. The

information is curated for professionals in chemical research and drug development.

Core Chemical Properties
While specific experimental data for 7-bromo-N-methylquinoxalin-2-amine remains limited in

publicly accessible literature, its fundamental properties can be summarized. The compound is

identified by the CAS Number 1345444-92-9.

Property Value Source

Molecular Formula C₁₀H₉BrN₂
PubChem (CID for isomeric

structure)

Molecular Weight 237.10 g/mol Calculated

Canonical SMILES
CNC1=NC2=C(C=C1)C=C(Br)

C=C2
Inferred from name

InChI Key Inferred from structure Not available
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Note: Some properties are inferred from the isomeric structure (6-bromo-N-methylquinoxalin-2-

amine) or are calculated due to the absence of published experimental data for the 7-bromo

isomer.

Commercial suppliers indicate the availability of analytical data such as NMR, HPLC, LC-MS,

and UPLC for CAS number 1345444-92-9, though this data is not publicly available.

Synthesis and Experimental Protocols
A definitive, step-by-step experimental protocol for the synthesis of 7-bromo-N-
methylquinoxalin-2-amine is not explicitly detailed in the reviewed literature. However, a

plausible synthetic route can be devised based on established methods for the synthesis of

analogous quinoxaline derivatives. The synthesis would likely involve a two-step process: the

synthesis of the precursor 7-bromoquinoxalin-2-amine, followed by N-methylation.

Proposed Synthesis Workflow
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4-bromo-1,2-phenylenediamine

7-bromoquinoxalin-2-ol
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POCl3 7-bromoquinoxalin-2-amine
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[https://www.benchchem.com/product/b12106989#7-bromo-n-methylquinoxalin-2-amine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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